Cas no 101077-23-0 (1H,5H-Benzo[ij]quinolizin-9-amine,N-ethyl-2,3,6,7-tetrahydro-, hydrochloride (1:2))

• Product Name: 1H,5H-Benzo[ij]quinolizin-9-amine,N-ethyl-2,3,6,7-tetrahydro-, hydrochloride (1:2)
• CAS No: 101077-23-0
• MF: C₁₄H₂₂Cl₂N₂
• MW: 289.243881702423
• CID: 192600
• PubChem ID: 3063558
• Update Time: 2025-04-19

1H,5H-Benzo[ij]quinolizin-9-amine,N-ethyl-2,3,6,7-tetrahydro-, hydrochloride (1:2) Chemical and Physical Properties

Names and Identifiers

• 1H,5H-Benzo[ij]quinolizin-9-amine,N-ethyl-2,3,6,7-tetrahydro-, hydrochloride (1:2)
• 1H,5H-Benzo[ij]quinolizin-9-amine,N-ethyl-2,3,6,7-tetrahydro-, dihydrochloride (9CI)
• 9-(N-Ethylamino)julolidine dihydrochloride
• 1H,5H-Benzo(ij)quinolizine, 2,3,6,7-tetrahydro-9-ethylamino-, dihydrochloride
• 101077-23-0
• Julolidine, 9-ethylamino-, dihydrochloride
• 2,3,6,7-Tetrahydro-9-ethylamino-1H,5H-benzo(ij)quinolizine dihydrochloride
• DTXSID70143716

• Inchi： 1S/C14H20N2.2ClH/c1-2-15-13-9-11-5-3-7-16-8-4-6-12(10-13)14(11)16;;/h9-10,15H,2-8H2,1H3;2*1H
• InChI Key： GXCGMQHFEGMQFR-UHFFFAOYSA-N
• SMILES： Cl.Cl.N12CCCC3=CC(=CC(CCC1)=C23)NCC

Computed Properties

• Exact Mass: 288.11626
• Monoisotopic Mass: 288.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 221
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 15.3Ų

Experimental Properties

• Boiling Point: 414.9°C at 760 mmHg
• Flash Point: 198.8°C
• PSA: 15.27
• LogP: 4.55920